[1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol

• IUPAC Name: cyclohexen-1-yl-[3-(hydroxymethyl)-3-(2-phenylethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H29NO2/c23-17-21(14-12-18-8-3-1-4-9-18)13-7-15-22(16-21)20(24)19-10-5-2-6-11-19/h1,3-4,8-10,23H,2,5-7,11-17H2
• InChI Key: MOHWUNWUSADUJW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)C(=O)N2CCCC(C2)(CCC3=CC=CC=C3)CO
• Molecular Formula: C21H29NO2
• Molecular Weight: 327.5 g/mol

Description

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in the late 1990s. It is a potent agonist of the cannabinoid receptor CB1, which is found in the brain and central nervous system. CP-47,497 has been used in scientific research to study the effects of cannabinoids on the body, including their potential therapeutic uses.

Mechanism of Action

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol acts as an agonist of the CB1 receptor, which is found in the brain and central nervous system. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This can result in a variety of effects on the body, including changes in mood, appetite, and pain perception.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that are involved in mood regulation. This compound has also been shown to decrease the release of GABA, which is a neurotransmitter that is involved in the regulation of anxiety and stress.

Advantages and Limitations for Lab Experiments

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol has several advantages for use in lab experiments. It is a potent agonist of the CB1 receptor, which allows for the study of the effects of cannabinoids on the body. This compound is also relatively stable and easy to synthesize, which makes it a convenient compound for use in experiments.
However, there are also limitations to the use of this compound in lab experiments. It is a synthetic compound that may not accurately reflect the effects of natural cannabinoids on the body. Additionally, the high potency of this compound may make it difficult to accurately measure its effects on the body.

Future Directions

There are many possible future directions for research on [1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol and other synthetic cannabinoids. One area of interest is the potential therapeutic uses of cannabinoids, particularly for the treatment of pain and anxiety. Another area of interest is the development of new synthetic cannabinoids with improved pharmacological properties and fewer side effects.
Overall, this compound is a useful compound for the study of the effects of cannabinoids on the body. Its high potency and relative stability make it a convenient compound for use in lab experiments, and its effects on the body provide valuable insights into the complex network of signaling molecules and receptors that regulate many physiological processes.

Synthesis Methods

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol is synthesized using a multi-step process that involves several chemical reactions. The starting material is cyclohexenone, which is reacted with phenylacetic acid to form the intermediate compound 1-(1-cyclohexen-1-yl)ethyl phenylacetate. This compound is then reacted with piperidine and formaldehyde to form this compound.

Scientific Research Applications

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2-phenylethyl)-3-piperidinyl]methanol has been used in scientific research to study the effects of cannabinoids on the body. It has been shown to have a high affinity for the CB1 receptor, which is responsible for many of the effects of cannabinoids on the brain and central nervous system. This compound has been used in studies of the endocannabinoid system, which is a complex network of signaling molecules and receptors that regulates many physiological processes.